Cas no 1266956-01-7 (3-4-(dimethylamino)phenyl-2,2-dimethylpropanoic acid)

• Product Name: 3-4-(dimethylamino)phenyl-2,2-dimethylpropanoic acid
• CAS No: 1266956-01-7
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5997992
• PubChem ID: 82141972
• Update Time: 2025-05-22

3-4-(dimethylamino)phenyl-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-(dimethylamino)phenyl-2,2-dimethylpropanoic acid
• 4-(Dimethylamino)-α,α-dimethylbenzenepropanoic acid
• EN300-1827812
• 1266956-01-7
• 3-[4-(dimethylamino)phenyl]-2,2-dimethylpropanoic acid

• Inchi： 1S/C13H19NO2/c1-13(2,12(15)16)9-10-5-7-11(8-6-10)14(3)4/h5-8H,9H2,1-4H3,(H,15,16)
• InChI Key： IZTKZVIDMINNHH-UHFFFAOYSA-N
• SMILES： C1(CC(C)(C)C(O)=O)=CC=C(N(C)C)C=C1

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.082±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 355.5±17.0 °C(Predicted)
• pka: 4.60±0.13(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-4-(dimethylamino)phenyl-2,2-dimethylpropanoic acid

3-4-(Dimethylamino)phenyl-2,2-dimethylpropanoic Acid: A Comprehensive Overview

3-4-(Dimethylamino)phenyl-2,2-dimethylpropanoic acid is a compound with the CAS number 1266956-01-7, which has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a dimethylamino phenyl group with a 2,2-dimethylpropanoic acid moiety. The combination of these groups imparts distinctive chemical properties, making it a valuable component in various applications.

The synthesis of 3-4-(dimethylamino)phenyl-2,2-dimethylpropanoic acid involves a series of carefully designed reactions that ensure the formation of the desired product with high purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, reducing costs and improving yield. For instance, the use of catalytic asymmetric synthesis has been explored to enhance the enantioselectivity of the product, which is crucial for its application in pharmaceuticals.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The dimethylamino phenyl group is known for its ability to interact with biological systems, making it a valuable component in designing bioactive molecules. Recent studies have demonstrated that derivatives of this compound exhibit antioxidant properties, which could be harnessed in developing new therapeutic agents for diseases associated with oxidative stress.

In addition to its role in pharmacology, 3-4-(dimethylamino)phenyl-2,2-dimethylpropanoic acid has also found applications in the field of materials science. Its unique structure allows it to serve as a precursor for synthesizing advanced materials such as polymeric composites and nanomaterials. Researchers have explored its use in creating self-healing polymers, where the compound acts as a functional monomer that enhances the material's mechanical properties and durability.

The environmental impact of this compound has also been a topic of recent research. Studies have shown that under certain conditions, 3-4-(dimethylamino)phenyl-2,2-dimethylpropanoic acid can undergo biodegradation, reducing its persistence in the environment. This finding is particularly important for industries seeking sustainable alternatives for their chemical processes.

In conclusion, 3-4-(dimethylamino)phenyl-2,2-dimethylpropanoic acid (CAS No: 1266956-01-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an even more significant role in advancing scientific and technological frontiers.